Pleurain-a2
Description
Pleurain-a2 is a bioactive peptide isolated from the skin secretions of the Pelophylax genus of frogs, characterized by its antimicrobial and immunomodulatory properties . Structurally, it belongs to the temporin family, featuring a short α-helical conformation with a cationic charge that facilitates interaction with microbial membranes. Its primary sequence (e.g., FLPLLAGLAANFLPKIF) enables selective disruption of bacterial cell walls, particularly against Gram-positive pathogens like Staphylococcus aureus and Bacillus subtilis .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
SIITMTKEAKLPQSWKQIACRLYNTC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- This compound exhibits lower hemolytic activity compared to Esculentin-1a, making it safer for therapeutic applications .
- Its shorter sequence reduces synthetic production costs but limits broad-spectrum efficacy against Gram-negative bacteria .
- Ranateurin-2PL outperforms this compound in serum stability, attributed to its C-terminal amidation and proline-rich motifs .
Key Insights :
Supplementary Data and Reproducibility
Supplementary Tables S1–S3 (referenced in ) provide raw datasets for MIC assays, circular dichroism (CD) spectra, and hemolysis assays. These datasets are critical for validating structural-activity relationships (SARs) and ensuring reproducibility across labs .
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